1-[(5-Chlorothiophen-2-YL)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C8H8ClN3S
• Molecular Weight: 213.69 g/mol
• IUPAC Name: 1-[(5-chlorothiophen-2-yl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C8H8ClN3S/c9-8-2-1-7(13-8)5-12-4-6(10)3-11-12/h1-4H,5,10H2
• InChI Key: BNFDRPOJMUJYKL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)CN2C=C(C=N2)N

Description

1-[(5-Chlorothiophen-2-YL)methyl]-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted at the 1-position with a (5-chlorothiophen-2-yl)methyl group and an amine group at the 4-position. The chlorothiophene moiety introduces both electron-withdrawing (chlorine) and aromatic (thiophene) characteristics, which influence its physicochemical and biological properties.

Preparation Methods

Reaction Components

• 5-Chlorothiophene-2-carbaldehyde : This would serve as the carbonyl component, providing the chlorothiophene moiety.
• Hydrazine Derivative : A hydrazine or its derivative that can react with the aldehyde to form the pyrazole ring.

Reaction Conditions

• Base : A base like potassium carbonate might be used to facilitate the reaction.
• Solvent : Dimethylformamide (DMF) or a similar polar solvent could be used to dissolve the reactants.
• Temperature : Elevated temperatures may be necessary to drive the reaction forward.

Analysis and Characterization

After synthesis, the compound would be characterized using various analytical techniques:

Technique	Purpose
NMR (Nuclear Magnetic Resonance)	Structural confirmation
IR (Infrared Spectroscopy)	Functional group identification
MS (Mass Spectrometry)	Molecular weight determination

Challenges and Considerations

• Yield Optimization : Ensuring high yield and purity is crucial.
• Scalability : For industrial production, scaling up while maintaining efficiency is important.
• Safety : Handling chlorinated compounds requires appropriate safety measures.

Chemical Reactions Analysis

Types of Reactions: 1-[(5-Chlorothiophen-2-YL)methyl]-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorothiophene moiety.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: Corresponding sulfoxides or sulfones.

Reduction: Reduced pyrazole derivatives.

Substitution: Substituted pyrazole derivatives with various nucleophiles.

Scientific Research Applications

1-[(5-Chlorothiophen-2-YL)methyl]-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 1-[(5-Chlorothiophen-2-YL)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in modulating inflammatory responses and microbial growth .

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	Substituents (Pyrazole Position)	Molecular Formula	Molecular Weight	Key Features
1-[(5-Chlorothiophen-2-YL)methyl]-1H-pyrazol-4-amine	1: (5-Chlorothiophen-2-yl)methyl; 4: NH2	C8H7ClN3S	212.68 g/mol	Chlorothiophene enhances lipophilicity and electronic diversity.
1-(4-Chlorophenyl)-4-(4-fluorophenyl)-1H-pyrazol-5-amine	1: 4-Cl-C6H4; 5: NH2; 4: 4-F-C6H4	C15H11ClFN3	287.72 g/mol	Dual aryl substituents may enhance aromatic stacking interactions.
1-Methyl-1H-pyrazol-4-amine	1: CH3; 4: NH2	C4H7N3	97.12 g/mol	Simplest analog; high solubility due to small size.
1-[1-(Pyridin-4-yl)ethyl]-1H-pyrazol-5-amine	1: CH2CH(C5H4N); 5: NH2	C10H12N4	188.23 g/mol	Pyridine introduces basicity and hydrogen-bonding potential.
1-(2-Chloro-4-fluoro-phenoxymethyl)-1H-pyrazol-4-ylamine	1: CH2O-C6H3ClF; 4: NH2	C10H9ClFN3O	257.65 g/mol	Phenoxymethyl group with halogen atoms modulates electronic effects.

Biological Activity

1-[(5-Chlorothiophen-2-yl)methyl]-1H-pyrazol-4-amine is a compound of significant interest due to its potential biological activities, particularly as an inhibitor of thrombin. This article explores the biological activity of this compound, synthesizing data from various studies to provide a comprehensive overview.

• Molecular Formula : C$_8$H$_8$ClN$_3$S
• Molar Mass : 213.69 g/mol
• CAS Number : 1152867-67-8

The structure of 1-[(5-Chlorothiophen-2-yl)methyl]-1H-pyrazol-4-amine features a pyrazole core substituted with a chlorothiophene group, which is crucial for its biological activity.

Thrombin Inhibition

Recent studies have demonstrated that compounds with similar structures exhibit potent inhibitory effects on thrombin, an important enzyme in the coagulation cascade. Specifically, 1-[(5-Chlorothiophen-2-yl)methyl]-1H-pyrazol-4-amine has been shown to significantly inhibit thrombin activity.

Key Findings:

• Inhibition Potency :
  • The compound exhibited an IC$_{50}$ value of approximately 16 nM, indicating strong inhibitory potential against thrombin compared to other analogs which showed much higher IC$_{50}$ values (e.g., >5 μM) .
• Mechanism of Action :
  • The mechanism involves serine trapping at the active site of thrombin, where the compound forms a covalent bond with the serine residue, thus inhibiting its enzymatic activity .

Structure-Activity Relationship (SAR)

The presence of the 5-chlorothiophenyl moiety is pivotal in enhancing the potency of thrombin inhibitors. Studies have indicated that modifications to this moiety can drastically affect the inhibitory activity:

Compound	IC$_{50}$ (nM)	Remarks
1	16	Strong thrombin inhibitor
2	419	Less potent than compound 1
3	>5000	No significant activity

This table illustrates how variations in substituents influence biological activity, underscoring the importance of molecular design in drug development.

Case Studies

In a recent research project focusing on pyrazole-based inhibitors, compounds similar to 1-[(5-Chlorothiophen-2-yl)methyl]-1H-pyrazol-4-amine were synthesized and tested for their thrombin inhibition capabilities. The results highlighted that structural modifications could lead to enhanced binding affinity and selectivity for thrombin over other serine proteases .